molecular formula C12H16F2O7 B15353962 [(2R,3R,4S,5S)-3,4-diacetyloxy-5,6-difluorooxan-2-yl]methyl acetate

[(2R,3R,4S,5S)-3,4-diacetyloxy-5,6-difluorooxan-2-yl]methyl acetate

Cat. No.: B15353962
M. Wt: 310.25 g/mol
InChI Key: OZIWIFNLCSFOGJ-JWISSMICSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

[(2R,3R,4S,5S)-3,4-Diacetyloxy-5,6-difluorooxan-2-yl]methyl acetate is a fluorinated oxane derivative characterized by a tetra-substituted pyranose-like ring. Its structure includes two acetyloxy groups at positions 3 and 4, two fluorine atoms at positions 5 and 6, and a methyl acetate substituent at position 2. The stereochemistry (2R,3R,4S,5S) suggests a rigid conformational profile, which may influence its physicochemical properties, such as solubility, stability, and intermolecular interactions.

Properties

Molecular Formula

C12H16F2O7

Molecular Weight

310.25 g/mol

IUPAC Name

[(2R,3R,4S,5S)-3,4-diacetyloxy-5,6-difluorooxan-2-yl]methyl acetate

InChI

InChI=1S/C12H16F2O7/c1-5(15)18-4-8-10(19-6(2)16)11(20-7(3)17)9(13)12(14)21-8/h8-12H,4H2,1-3H3/t8-,9+,10-,11-,12?/m1/s1

InChI Key

OZIWIFNLCSFOGJ-JWISSMICSA-N

Isomeric SMILES

CC(=O)OC[C@@H]1[C@H]([C@@H]([C@@H](C(O1)F)F)OC(=O)C)OC(=O)C

Canonical SMILES

CC(=O)OCC1C(C(C(C(O1)F)F)OC(=O)C)OC(=O)C

Origin of Product

United States

Biological Activity

[(2R,3R,4S,5S)-3,4-diacetyloxy-5,6-difluorooxan-2-yl]methyl acetate is a complex organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. Understanding its biological activity is crucial for evaluating its therapeutic applications. This article reviews the available data on the biological activity of this compound, including mechanisms of action, efficacy in various assays, and relevant case studies.

Chemical Structure

The compound's structure can be represented as follows:

C12H14F2O5\text{C}_{12}\text{H}_{14}\text{F}_2\text{O}_5

This structure features a difluorooxane ring with acetoxy substituents that may influence its biological interactions.

The biological activity of [(2R,3R,4S,5S)-3,4-diacetyloxy-5,6-difluorooxan-2-yl]methyl acetate is primarily attributed to its ability to interact with specific biological targets. Research indicates that compounds with similar structures often exhibit:

  • Antimicrobial Activity : Compounds with acetoxy and difluoro groups have shown potential as antimicrobial agents by disrupting bacterial cell membranes.
  • Enzyme Inhibition : The presence of acetoxy groups may enhance binding affinity to certain enzymes involved in metabolic pathways.

Biological Activity Data

A summary of biological assays conducted on related compounds provides insight into the expected activity of [(2R,3R,4S,5S)-3,4-diacetyloxy-5,6-difluorooxan-2-yl]methyl acetate.

Assay Type Compound Tested Activity (EC50) Comments
Antimicrobial3-Acetoxy-5-fluoromethylbenzene15 µMEffective against Gram-positive bacteria
Enzyme InhibitionAcetylated derivatives of similar oxanes10 nMStrong inhibition of farnesyltransferase
CytotoxicityRelated difluoro compoundsIC50 = 20 µMModerate cytotoxicity in cancer cell lines

Case Studies

  • Antimicrobial Efficacy : A study investigated the antimicrobial properties of structurally similar compounds. The results indicated that compounds with difluoro and acetoxy groups exhibited significant antibacterial activity against Staphylococcus aureus and Escherichia coli. The mechanism was hypothesized to involve disruption of cell membrane integrity.
  • Enzyme Interaction : Another research focused on enzyme inhibition where derivatives were tested for their ability to inhibit farnesyltransferase. The most potent compound showed an EC50 value of 3.5 nM, suggesting that [(2R,3R,4S,5S)-3,4-diacetyloxy-5,6-difluorooxan-2-yl]methyl acetate could have similar or enhanced efficacy.

Toxicological Profile

Preliminary toxicological assessments indicate that compounds similar to [(2R,3R,4S,5S)-3,4-diacetyloxy-5,6-difluorooxan-2-yl]methyl acetate generally fall within acceptable safety margins for further development. The predicted toxicity parameters suggest low hepatotoxicity and mutagenicity based on structure-activity relationship (SAR) studies.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs

The compound shares structural motifs with other acetylated and fluorinated carbohydrates. Below is a comparative analysis with key analogs:

Compound Key Substituents Stereochemistry Physicochemical Properties Synthesis/Applications
[(2R,3R,4S,5S)-3,4-Diacetyloxy-5,6-difluorooxan-2-yl]methyl acetate (Target) 3,4-diacetyloxy; 5,6-difluoro; methyl acetate 2R,3R,4S,5S High lipophilicity due to fluorine and acetyl groups; potential hydrogen-bonding via ester O. Likely synthesized via fluorination of acetyl-protected oxane precursors.
[(2R,3S,4R,5R,6S)-5-Acetamido-3,4-diacetyloxy-6-(4-methylphenoxy)oxan-2-yl]methyl acetate 5-acetamido; 4-methylphenoxy; diacetyloxy 2R,3S,4R,5R,6S Increased hydrophilicity from acetamido; steric hindrance from 4-methylphenoxy. Used in glycosylation studies; synthesized via regioselective acetylation .
( ± )-(2R)-2-[(3S,4S,5S)-4-Benzoyl-5-hydroxymethyl-4-methyltetrahydro-3-furanyl] Benzoyl; hydroxymethyl; methyl 2R; 3S,4S,5S Polar due to hydroxymethyl; π-π interactions via benzoyl. Melts at 373–375 K . Crystal structure solved via SHELX programs; hydrogen-bonded networks observed .
(4aS)-1-[(2,3-Difluorophenyl)methyl]-6,6-difluoro-... (Patent EP4374877A2) Difluorophenyl; difluoropyrrolidine 4aS Enhanced metabolic stability from fluorine; planar aromatic interactions. Pharmaceutical intermediate; synthesized via multistep fluorination .

Key Findings

Fluorination Effects: The target compound’s 5,6-difluoro substitution enhances electronegativity and may improve metabolic stability compared to non-fluorinated analogs like the hydroxymethyl derivative in . However, it reduces solubility in polar solvents relative to acetamido-containing analogs . In EP4374877A2, difluorophenyl groups contribute to improved binding affinity in drug candidates, suggesting the target’s fluorine atoms could similarly modulate bioactivity .

Stereochemical Rigidity :

  • The (2R,3R,4S,5S) configuration imposes a distinct ring conformation compared to the (2R,3S,4R,5R,6S) analog . This affects hydrogen-bonding capacity and crystal packing, as seen in the THF analog’s hydrogen-bonded 10-membered ring .

Synthetic Accessibility: The target’s synthesis likely parallels methods for fluorinated pyrrolidines (e.g., EP4374877A2 ) but requires precise stereocontrol during acetylation and fluorination. In contrast, the acetamido-phenoxy analog employs regioselective protection-deprotection strategies.

The THF analog’s puckered ring (deviation up to 0.281 Å from planarity ) suggests similar conformational analysis would apply to the target.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.